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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for preparing and submitting human
mitochondrial genome data to public databases. Adherence to these guidelines ensures data
integrity, accessibility, and standardization for the global research community. The primary
repository for mitochondrial genome data is GenBank, a comprehensive public database of
nucleotide sequences and their protein translations. Data submitted to GenBank is shared daily
with the DNA Data Bank of Japan (DDBJ) and the European Nucleotide Archive (ENA),
ensuring international accessibility[1][2].

Data Presentation

Quantitative data associated with your submission should be organized into clear and concise
tables. This facilitates easy comparison and review.

Table 1: Sample Information
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Phenotype/

Tissue ) Sequencing
Sample ID Age Sex Disease
Source Platform
State
Healthy lllumina
Sample-001 Blood 45 Male
Control NovaSeq

Mitochondrial PacBio
Sample-002 Muscle 52 Female
Myopathy Sequel I

Table 2: Sequencing Quality Control

Uniformity of
Sample ID Mean Read Depth Q30 Bases (%)
Coverage (%)

Sample-001 >1000x >95% >90%

Sample-002 >1500x >97% >92%

Experimental Protocols

Detailed methodologies for key experiments are crucial for data reproducibility and
interpretation.

Mitochondrial DNA Extraction

A generalized protocol for the extraction of mitochondrial DNA (mtDNA) from peripheral blood
mononuclear cells (PBMCs) is provided below. Specific kits and reagents may vary.

« |solation of PBMCs: Isolate PBMCs from whole blood using a Ficoll-Paque density gradient
centrifugation method.

o Cell Lysis: Resuspend the PBMC pellet in a hypotonic buffer to swell the cells and selectively
lyse the plasma membrane, leaving the mitochondria intact.
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» Mitochondrial Isolation: Centrifuge the lysate at a low speed to pellet nuclei and cell debris.
Transfer the supernatant to a new tube and centrifuge at a high speed to pellet the
mitochondria.

o mMtDNA Extraction: Resuspend the mitochondrial pellet in a lysis buffer containing a protease
to degrade proteins. Extract the mtDNA using a phenol-chloroform extraction or a
commercially available DNA extraction Kit.

o DNA Quantification and Quality Control: Quantify the extracted mtDNA using a fluorometric
method (e.g., Qubit) and assess its integrity via gel electrophoresis.

Mitochondrial Genome Sequencing (Next-Generation
Sequencing)

The following is a general workflow for whole mitochondrial genome sequencing using a long-
range PCR approach followed by Next-Generation Sequencing (NGS).

e Long-Range PCR: Amplify the entire mitochondrial genome as one or two large, overlapping
amplicons using long-range PCR. This minimizes the co-amplification of nuclear
mitochondrial sequences (NUMTS).

o Library Preparation: Prepare a sequencing library from the purified long-range PCR
products. This typically involves DNA fragmentation, end-repair, A-tailing, and adapter
ligation.

e Sequencing: Sequence the prepared library on an NGS platform (e.g., lllumina, PacBio).

o Data Analysis:

[e]

Quality Control: Assess the quality of the raw sequencing reads.

o

Alignment: Align the reads to the revised Cambridge Reference Sequence (rCRS).

o

Variant Calling: Identify single nucleotide polymorphisms (SNPs) and insertions/deletions
(indels).

o

Haplogroup Assignment: Determine the mitochondrial haplogroup.
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Data Submission Protocol to GenBank

The most common method for submitting mitochondrial genome data is through the National
Center for Biotechnology Information (NCBI) GenBank portal. The two primary tools for
submission are Banklt and the Submission Portal[1][3]. For complete mitochondrial genomes,
Bankilt is the recommended tool[3].

Step 1: Prepare Your Data

Before initiating the submission process, ensure you have the following files and information
ready:

e Sequence Data: A FASTA-formatted file containing the complete mitochondrial genome
sequence. The sequence should start with a ">" symbol followed by a unique sequence
identifier (Sequence_ID)[3].

o Annotation File: A five-column, tab-delimited feature table file. This file details the locations of
genes (e.g., protein-coding genes, rRNAs, tRNAs) and other features on the genome|[3][4].

e Source Information: Details about the organism (Homo sapiens), tissue source, and any
other relevant metadata.

o Reference Information: Publication details if the data is associated with a manuscript.

Table 3: Five-Column Feature Table Example
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Start End Feature Qualifier Value
577 1601 gene gene MT-RNR1
12S ribosomal
577 1601 rRNA product
RNA
3307 4262 gene gene MT-ND1
NADH
3307 4262 CDS product dehydrogenase
subunit 1
3307 4262 transl_table 2

Step 2: The Submission Process via Banklt

Navigate to the Banklt Submission Page: Access the Banklt submission tool on the NCBI
website.

Start a New Submission: Select the option for "Sequence data not listed above (through
Banklt)" and start a new submission|[3].

Contact Information: Provide your contact details.
Sequence and Submitter Information:

o Specify the release date for your sequence. It can be released immediately upon
processing or held until a specified date or publication[1].

o Enter the submitter's information.
Nucleotide Sequence: Upload your FASTA file.
Source Information:

o Organism:Homo sapiens
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o Mitochondrial: Select this option to indicate the genetic location.

o Features: This is a critical step where you provide the annotation. Upload your five-column
feature table[3]. Banklt will use this table to annotate the genes and other features on your
sequence. It will also perform a validation check][3].

o Review and Submit: Carefully review all the information you have provided. Once you are
certain everything is correct, submit your data.

You will receive an accession number for your submission, which should be included in any
corresponding publications[1].

Mandatory Visualizations
Submission Workflow
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Figure 1. Human Mitochondrial Genome Data Submission Workflow.
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Caption: Figure 1. Human Mitochondrial Genome Data Submission Workflow.
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Annotation Process using a Five-Column Feature Table
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Figure 2. Annotation Workflow using a Five-Column Feature Table.
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Caption: Figure 2. Annotation Workflow using a Five-Column Feature Table.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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